Cas no 180678-30-2 (Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester)
180678-30-2 structure
Product Name:Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester
CAS No:180678-30-2
MF:C40H72O4
MW:616.99729347229
CID:1377630
PubChem ID:71353330
Update Time:2025-04-20
Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester
- methyl 3,4-dihexadecoxybenzoate
- DTXSID50778080
- 180678-30-2
- METHYL 3,4-BIS(HEXADECYLOXY)BENZOATE
-
- Inchi: 1S/C40H72O4/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-34-43-38-33-32-37(40(41)42-3)36-39(38)44-35-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h32-33,36H,4-31,34-35H2,1-3H3
- InChI Key: JMSAXTFJBXRQQL-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)OC)C=CC=1OCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 616.54336
- Monoisotopic Mass: 616.54306077g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 44
- Rotatable Bond Count: 34
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 17.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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